Cas no 2228664-72-8 (3,3-difluoro-2-(1-phenylcyclopentyl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(1-phenylcyclopentyl)propan-1-amine
• CAS No: 2228664-72-8
• MF: C₁₄H₁₉F₂N
• MW: 239.304170846939
• CID: 6206930
• PubChem ID: 165619762
• Update Time: 2025-10-25

3,3-difluoro-2-(1-phenylcyclopentyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(1-phenylcyclopentyl)propan-1-amine
• 2228664-72-8
• EN300-1864929

• Inchi： 1S/C14H19F2N/c15-13(16)12(10-17)14(8-4-5-9-14)11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10,17H2
• InChI Key： NPJPFROUJKVBTL-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1(C2C=CC=CC=2)CCCC1)F

Computed Properties

• Exact Mass: 239.14855593g/mol
• Monoisotopic Mass: 239.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-2-(1-phenylcyclopentyl)propan-1-amine

Research Brief on 3,3-Difluoro-2-(1-phenylcyclopentyl)propan-1-amine (CAS: 2228664-72-8): Recent Advances and Applications

The compound 3,3-difluoro-2-(1-phenylcyclopentyl)propan-1-amine (CAS: 2228664-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

Recent studies have highlighted the role of 3,3-difluoro-2-(1-phenylcyclopentyl)propan-1-amine as a key intermediate in the synthesis of novel neuroactive compounds. Its structural motif, featuring a cyclopentyl ring and difluoro substitution, has been shown to enhance binding affinity to specific neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles.

In addition to its applications in central nervous system (CNS) drug development, this compound has shown promise in oncology research. Preclinical data from a collaborative study between academic and industry researchers revealed that derivatives of 3,3-difluoro-2-(1-phenylcyclopentyl)propan-1-amine exhibit potent inhibitory effects on certain kinase enzymes implicated in tumor progression. The unique electronic properties conferred by the difluoro moiety appear to play a critical role in this biological activity.

The synthetic pathways for 3,3-difluoro-2-(1-phenylcyclopentyl)propan-1-amine have been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement came from a 2022 publication in Organic Process Research & Development, which described a scalable, enantioselective synthesis route that addresses previous challenges in stereochemical control. This methodological breakthrough has significant implications for the compound's potential commercialization.

Safety and toxicological evaluations of 3,3-difluoro-2-(1-phenylcyclopentyl)propan-1-amine and its derivatives have progressed substantially. Recent in vitro and in vivo studies suggest a favorable safety profile at therapeutic doses, though researchers emphasize the need for further investigation into long-term effects. The compound's metabolic stability, particularly the resistance of the difluoro group to oxidative metabolism, has been identified as a key advantage in drug design.

Looking forward, the scientific community anticipates expanded applications for this compound beyond its current scope. Computational modeling studies predict that structural modifications of the 3,3-difluoro-2-(1-phenylcyclopentyl)propan-1-amine scaffold could yield compounds with activity against additional biological targets. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting that clinical applications may emerge in the coming years.